Cas no 1211525-04-0 (1-(1H-Pyrazolo[4,3-b]pyridin-3-yl)ethanone)

• Product Name: 1-(1H-Pyrazolo[4,3-b]pyridin-3-yl)ethanone
• CAS No: 1211525-04-0
• MF: C₈H₇N₃O
• MW: 161.160681009293
• MDL: MFCD18261277
• CID: 4685897
• Update Time: 2025-07-22

1-(1H-Pyrazolo[4,3-b]pyridin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1H-Pyrazolo[4,3-b]pyridin-3-yl)ethanone
• ethanone,1-(1h-pyrazolo[4,3-b]pyridin-3-yl)-
• FCH1181099
• AX8312613

• MDL： MFCD18261277
• Inchi： 1S/C8H7N3O/c1-5(12)7-8-6(10-11-7)3-2-4-9-8/h2-4H,1H3,(H,10,11)
• InChI Key： KFGXMRHEDKZLTD-UHFFFAOYSA-N
• SMILES： O=C(C)C1C2=C(C=CC=N2)NN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Topological Polar Surface Area: 58.6

Additional information on 1-(1H-Pyrazolo[4,3-b]pyridin-3-yl)ethanone

Introduction to 1-(1H-Pyrazolo[4,3-b]pyridin-3-yl)ethanone (CAS No: 1211525-04-0)

1-(1H-Pyrazolo[4,3-b]pyridin-3-yl)ethanone, identified by its Chemical Abstracts Service (CAS) number 1211525-04-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the pyrazolopyridine class, a scaffold that has been extensively studied for its potential biological activities. The structural features of 1-(1H-pyrazolo[4,3-b]pyridin-3-yl)ethanone make it a promising candidate for further exploration in drug discovery and development.

The compound features a fused ring system consisting of a pyrazole ring linked to a pyridine ring, which is further substituted with an acetyl group at the 3-position of the pyrazole ring. This specific arrangement of nitrogen and carbon atoms creates a rich environment for interactions with biological targets, making it an attractive scaffold for designing novel therapeutic agents. The presence of both pyrazole and pyridine moieties suggests potential applications in modulating various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 1-(1H-pyrazolo[4,3-b]pyridin-3-yl)ethanone with target proteins. Studies indicate that this compound can interact with enzymes and receptors involved in signal transduction pathways, making it a valuable tool for investigating the mechanisms of these pathways. Additionally, the compound’s ability to cross the blood-brain barrier has been explored, suggesting its potential as a central nervous system (CNS) drug candidate.

In vitro studies have demonstrated that 1-(1H-pyrazolo[4,3-b]pyridin-3-yl)ethanone exhibits inhibitory activity against several key enzymes implicated in disease processes. For instance, research has shown that this molecule can inhibit Janus kinases (JAKs), which are involved in inflammatory responses. The inhibitory effect on JAKs has been linked to its ability to modulate cytokine signaling, making it a potential therapeutic agent for autoimmune diseases such as rheumatoid arthritis and psoriasis.

Furthermore, the compound has shown promise in preclinical models of cancer. By targeting specific kinases and transcription factors that drive tumor growth, 1-(1H-pyrazolo[4,3-b]pyridin-3-yl)ethanone may offer a novel approach to cancer therapy. Preliminary data suggest that it can induce apoptosis in certain cancer cell lines while sparing healthy cells, indicating a favorable therapeutic index. These findings have prompted further investigation into its mechanisms of action and potential clinical applications.

The synthesis of 1-(1H-pyrazolo[4,3-b]pyridin-3-yl)ethanone involves multi-step organic reactions that require precise control over reaction conditions. Researchers have developed efficient synthetic routes that highlight the versatility of this scaffold. The use of transition metal catalysis has been particularly useful in constructing the fused ring system, enabling high yields and excellent regioselectivity. These synthetic advancements have made it feasible to produce sufficient quantities of the compound for both preclinical studies and potential future clinical trials.

One of the most compelling aspects of 1-(1H-pyrazolo[4,3-b]pyridin-3-yl)ethanone is its structural diversity, which allows for modifications at various positions on the molecule. This flexibility has been exploited by medicinal chemists to generate libraries of derivatives with enhanced potency and selectivity. By employing structure-based drug design strategies, researchers can optimize the pharmacokinetic properties of this compound, ensuring better bioavailability and reduced side effects.

The growing interest in 1-(1H-pyrazolo[4,3-b]pyridin-3-yl)ethanone is reflected in the increasing number of patents and publications related to this compound. Companies and academic institutions are actively exploring its potential as a lead compound for new drugs. Collaborative efforts between synthetic chemists and biologists are crucial for translating laboratory findings into tangible therapeutic benefits for patients.

In conclusion,1-(1H-pyrazolo[4,3-b]pyridin-3-yl)ethanone (CAS No: 1211525-04-0) represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in the quest for new treatments for various diseases. As research continues to uncover new insights into its mechanisms of action and therapeutic potential,this compound is poised to play a pivotal role in future medical breakthroughs.